Cas no 667402-06-4 (1-(Ethylsulfonyl)piperidine-4-carboxylic acid)

1-(Ethylsulfonyl)piperidine-4-carboxylic acid structure
667402-06-4 structure
Product Name:1-(Ethylsulfonyl)piperidine-4-carboxylic acid
CAS No:667402-06-4
MF:C8H15NO4S
MW:221.27400135994
CID:874276
Update Time:2023-08-03

1-(Ethylsulfonyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidinecarboxamide, N-[(1S)-3-[4-[ethyl[[4-(methylsulfonyl)phenyl]acetyl]amino]-1-piperidinyl]- 1-phenylpropyl]-1-(ethylsulfonyl)-
    • 1-(ethylsulfonyl)piperidine-4-carboxylic acid
    • 1-(ethanesulfonyl)piperidine-4-carboxylic acid
    • 1-Ethanesulfonyl-piperidine-4-carboxylic acid
    • MLS000716842
    • HMS2656N15
    • HMS1700F18
    • STK299351
    • SBB009518
    • BBL009427
    • SMR000278359
    • ST45091594
    • H2904
    • 1-(ethylsulfonyl)-4-piperidinecarboxylic acid
    • 4-piperidinecarboxylic acid, 1-(ethylsulfonyl)-
    • Z53825020
    • 1-(Ethylsulfonyl)piperidine-4-carboxylic acid
    • Inchi: 1S/C8H15NO4S/c1-2-14(12,13)9-5-3-7(4-6-9)8(10)11/h7H,2-6H2,1H3,(H,10,11)
    • InChI Key: FXILSJTWIHHRJV-UHFFFAOYSA-N
    • SMILES: S(CC)(N1CCC(C(=O)O)CC1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 298
  • XLogP3: -0.1
  • Topological Polar Surface Area: 83.1
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